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Compound of Interest

Compound Name: 4-Amino-2-hydroxybenzaldehyde

CAS No.: 52924-20-6

Cat. No.: B1289197

Get Quote

Introduction
4-Amino-2-hydroxybenzaldehyde is a versatile aromatic compound featuring amino,

hydroxyl, and aldehyde functional groups. This unique trifunctionality makes it a valuable

precursor in the synthesis of a wide array of chemical entities, including Schiff bases,

pharmaceutical intermediates, and metal complexes.[1] A thorough understanding of its

spectroscopic characteristics is paramount for researchers, scientists, and professionals in

drug development to ensure structural integrity, monitor reaction progress, and confirm the

identity of synthesized derivatives. This in-depth technical guide provides a comprehensive

overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data for 4-Amino-2-hydroxybenzaldehyde, grounded in established spectroscopic principles.

Molecular Structure and Key Features
The structural arrangement of 4-Amino-2-hydroxybenzaldehyde, with its electron-donating

amino and hydroxyl groups and an electron-withdrawing aldehyde group, dictates its unique

spectroscopic signature. The intramolecular hydrogen bonding between the hydroxyl proton

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1289197#bc-rfq
https://www.benchchem.com/product/b1289197/docs?utm_src=pdf-body#spectroscopic-profile-of-4-amino-2-hydroxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b1289197
https://www.benchchem.com/product/b1289197/docs?utm_src=pdf-body#spectroscopic-profile-of-4-amino-2-hydroxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b1289197/docs?utm_src=pdf-body#spectroscopic-profile-of-4-amino-2-hydroxybenzaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and the carbonyl oxygen of the aldehyde is a particularly noteworthy feature that influences its

spectral properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the limited availability of direct experimental spectra in peer-reviewed

literature for 4-Amino-2-hydroxybenzaldehyde, the following data is based on predictive

models and analysis of structurally similar compounds.

¹H NMR Spectroscopy
The proton NMR spectrum of 4-Amino-2-hydroxybenzaldehyde is expected to exhibit distinct

signals corresponding to the aromatic protons, the aldehyde proton, the hydroxyl proton, and

the amino protons. The chemical shifts are influenced by the electronic environment of each

proton.

Predicted ¹H NMR Data (in DMSO-d₆)
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Proton
Assignment

Predicted
Chemical Shift
(ppm)

Multiplicity Integration Key Insights

Aldehyde (-CHO) ~9.7 Singlet 1H

The downfield

shift is

characteristic of

an aldehyde

proton,

deshielded by

the

electronegative

oxygen atom.

Aromatic (H-6) ~7.2 Doublet 1H

This proton is

ortho to the

aldehyde group

and meta to the

amino group.

Aromatic (H-5) ~6.2
Doublet of

doublets
1H

Positioned

between the

amino and

hydroxyl groups,

its chemical shift

is influenced by

both.

Aromatic (H-3) ~6.0 Doublet 1H

This proton is

ortho to the

hydroxyl group

and meta to the

aldehyde group.

Hydroxyl (-OH) ~10.5 Broad Singlet 1H The significant

downfield shift

and broadness

are indicative of

strong

intramolecular
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hydrogen

bonding with the

aldehyde's

carbonyl oxygen.

Amino (-NH₂) ~5.5 Broad Singlet 2H

The chemical

shift of amine

protons can be

variable and is

often broad due

to quadrupole

effects and

exchange.

Experimental Workflow: ¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum would involve:

Sample Preparation: Dissolve approximately 5-10 mg of 4-Amino-2-hydroxybenzaldehyde
in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is crucial

for observing exchangeable protons like those of the hydroxyl and amino groups.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

Employ a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-

noise ratio.

Use a relaxation delay of at least 1-2 seconds.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired free induction decay (FID). Reference the spectrum to the residual solvent peak

of DMSO-d₆ at 2.50 ppm.

Logical Relationship Diagram: ¹H NMR Assignments
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4-Amino-2-hydroxybenzaldehyde ¹H NMR Spectrum

CHO (~9.7 ppm) Singlet

H-6 (~7.2 ppm) Doublet

H-5 (~6.2 ppm) Doublet of Doublets

H-3 (~6.0 ppm) Doublet

OH (~10.5 ppm) Broad Singlet

NH₂ (~5.5 ppm) Broad Singlet

Click to download full resolution via product page

Caption: Correlation of protons in 4-Amino-2-hydroxybenzaldehyde to their predicted NMR

signals.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆)
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Carbon Assignment
Predicted Chemical Shift
(ppm)

Key Insights

C=O (Aldehyde) ~190

The carbonyl carbon of the

aldehyde is significantly

deshielded and appears far

downfield.

C-2 (C-OH) ~160

The carbon bearing the

hydroxyl group is deshielded

due to the oxygen's

electronegativity.

C-4 (C-NH₂) ~150

The carbon attached to the

amino group is also

deshielded.

C-6 ~130
Aromatic carbon ortho to the

aldehyde.

C-1 (C-CHO) ~115
The ipso-carbon to which the

aldehyde group is attached.

C-5 ~105

Aromatic carbon influenced by

both adjacent amino and

hydroxyl groups.

C-3 ~100
Aromatic carbon ortho to the

hydroxyl group.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Vibrational Mode

O-H (hydroxyl) 3300-3400 Broad, Strong

Stretching

(intramolecular H-

bonded)

N-H (amino) 3200-3300 Medium, Doublet
Asymmetric and

Symmetric Stretching

C-H (aromatic) 3000-3100 Medium Stretching

C=O (aldehyde) 1650-1670 Strong
Stretching (conjugated

and H-bonded)

C=C (aromatic) 1580-1620 Medium-Strong Stretching

C-N (amino) 1250-1350 Medium Stretching

C-O (hydroxyl) 1200-1300 Strong Stretching

Experimental Workflow: FT-IR Spectroscopy

Sample Preparation: The most common method is the KBr pellet technique. A small amount

of the solid sample (1-2 mg) is finely ground with anhydrous potassium bromide (100-200

mg). The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used.

Data Acquisition: A background spectrum of the KBr pellet is first recorded. Then, the sample

pellet is placed in the sample holder, and the spectrum is acquired over the mid-IR range

(typically 4000-400 cm⁻¹).

Data Analysis: The resulting spectrum displays absorbance or transmittance as a function of

wavenumber, from which the characteristic absorption bands of the functional groups can be

identified.

Logical Flow Diagram: IR Spectral Interpretation
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4-Amino-2-hydroxybenzaldehyde

Functional Groups
-OH, -NH₂, -CHO, C=C

Molecular Vibrations
(Stretching, Bending)

IR Absorption Bands

Structural Confirmation

Click to download full resolution via product page

Caption: Workflow for the interpretation of an IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight and elemental composition of a compound and can

also provide structural information through fragmentation analysis.

Predicted Mass Spectrometry Data

Molecular Weight: 137.14 g/mol

Molecular Formula: C₇H₇NO₂

Exact Mass: 137.0477 u
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Expected Fragmentation Pattern (Electron Ionization - EI)

In an EI mass spectrum, the molecular ion peak (M⁺˙) is expected at m/z 137. Common

fragmentation pathways would likely involve:

Loss of H˙: A peak at m/z 136, corresponding to the [M-H]⁺ ion, is expected to be prominent

due to the stabilization of the resulting cation.

Loss of CO: A peak at m/z 109, corresponding to the [M-CO]⁺ ion, would result from the

cleavage of the aldehyde group.

Further Fragmentations: Subsequent losses of small molecules like HCN from the amino

group could also be observed.

Experimental Workflow: Mass Spectrometry

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

insertion probe (for solids) or after separation by gas chromatography (GC-MS).

Ionization: Electron Ionization (EI) is a common method for volatile and thermally stable

compounds. Electrospray Ionization (ESI) is a softer ionization technique suitable for less

volatile or thermally labile molecules, which would likely produce a prominent protonated

molecule peak [M+H]⁺ at m/z 138.

Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Diagram: Key Mass Spec Fragments
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[C₇H₇NO₂]⁺˙
m/z = 137

[M-H]⁺
m/z = 136

- H˙

[M-CO]⁺˙
m/z = 109

- CO

Click to download full resolution via product page

Caption: Predicted primary fragmentation of 4-Amino-2-hydroxybenzaldehyde in EI-MS.

Conclusion
The spectroscopic data presented in this guide provide a foundational understanding of the key

structural features of 4-Amino-2-hydroxybenzaldehyde. While direct experimental data is not

widely published, the predicted NMR, IR, and Mass Spec information, based on sound

chemical principles and data from analogous structures, serves as a reliable reference for

researchers. These spectroscopic techniques, when used in concert, offer a powerful toolkit for

the unambiguous identification and characterization of this important chemical building block

and its numerous derivatives. The provided experimental workflows offer practical guidance for

obtaining high-quality spectral data in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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